Cas no 104961-58-2 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/104961-58-2x300.png)
104961-58-2 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
CAS No:104961-58-2
Molecular Formula:C19H19NO5S
Molecular Weight:373.422864198685
CID:1148329
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
-
- InChIKey: HHLNGUCCCRWZIP-UHFFFAOYSA-N
- Inchi: 1S/C19H19NO5S/c1-12(2)26(23,24)18-15-11-14(25-3)9-10-16(15)20(17(18)19(21)22)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,22)
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)(=O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 373.09847
Experimental Properties
- PSA: 85.6
- Boiling Point: 532.0±50.0 °C(Predicted)
- Melting Point: 171-173 °C
- pka: 2.87±0.30(Predicted)
- Density: 1.32±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Related Literature
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Yuehua Xu,Dongze Li,Qiang Zeng,He Sun,Pengfei Li RSC Adv., 2023,13, 27676-27685
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Marko Zlatanovic,Nevena Zlatanovic,Mladjan Golubović,Aleksandar M. Veselinović New J. Chem., 2020,44, 6923-6931
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Logan T. Maltz,Lewis C. Wilkins,François P. Gabbaï Chem. Commun., 2022,58, 9650-9653
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Yulai Zhang,Hongxing Zhang Phys. Chem. Chem. Phys., 2017,19, 31731-31746
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8. Photophysical properties of rhenium(i) complexes and photosensitized generation of singlet oxygen†Luiz Duarte Ramos,Hugo Moreira da Cruz,Karina P. Morelli Frin Photochem. Photobiol. Sci., 2017,16, 459-466
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Ruifeng Liang,Ka Hong Wong,Yan Yang,Yourong Duan,Meiwan Chen Biomater. Sci., 2022,10, 1018-1025
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Hans-Georg Stammler,Sebastian Blomeyer,Norbert W. Mitzel Chem. Commun., 2019,55, 175-178
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